Cas no 920193-91-5 (N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide)

• Product Name: N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide
• CAS No: 920193-91-5
• MF: C₂₂H₁₈FN₃O₃S
• MW: 423.460027217865
• CID: 5495367
• Update Time: 2025-08-04

N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]naphthalene-2-sulfonamide
• N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide

• Inchi： 1S/C22H18FN3O3S/c23-19-8-5-17(6-9-19)21-11-12-22(26-25-21)29-14-13-24-30(27,28)20-10-7-16-3-1-2-4-18(16)15-20/h1-12,15,24H,13-14H2
• InChI Key： JNUMAYCCRKFVLG-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NCCOC1=NN=C(C2=CC=C(F)C=C2)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide

Introduction to N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide and Its Significance in Modern Chemical Biology

N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide (CAS No. 920193-91-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for various therapeutic applications. The presence of both fluorophenyl and pyridazin moieties in its framework suggests potential interactions with biological targets, which are pivotal in drug discovery and development.

The naphthalene-2-sulfonamide moiety is particularly noteworthy, as sulfonamides are well-documented for their broad spectrum of biological activities. These activities range from antimicrobial properties to more complex mechanisms involving enzyme inhibition and receptor binding. The naphthalene ring further enhances the compound's structural complexity, offering multiple sites for functionalization and interaction with biological systems. This dual functionality makes N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide a versatile scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds that incorporate fluorine atoms. The introduction of fluorine into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The 4-fluorophenyl group in this compound is a prime example of how fluorine can be strategically positioned to enhance molecular interactions. Studies have shown that fluorinated aromatic rings can improve the binding affinity of drug candidates to their target proteins, thereby increasing their therapeutic efficacy.

The pyridazin moiety is another key feature of N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide that contributes to its potential biological activity. Pyridazine derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and signal transduction. The structural motif allows for hydrogen bonding interactions with biological targets, which is crucial for the development of high-affinity ligands. The combination of the pyridazin group with the sulfonamide moiety creates a unique pharmacophore that could be exploited for the design of drugs targeting specific diseases.

The synthesis of N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the naphthalene-2-sulfonamide group necessitates careful consideration of reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the yield but also enhance the overall quality of the final product.

The potential applications of N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide are vast and span across multiple therapeutic areas. Its structural features suggest potential utility in the treatment of neurological disorders, where precise molecular interactions are critical. Additionally, its ability to modulate enzyme activity makes it a candidate for anti-inflammatory and anti-cancer therapies. Current research is focused on exploring its interactions with various biological targets to uncover new therapeutic possibilities.

In conclusion, N-(2-{6-(4-fluorophenyl)pyridazin-3-yloxy}ethyl)naphthalene-2-sulfonamide represents a significant advancement in the field of chemical biology and pharmaceutical research. Its intricate molecular structure, characterized by key moieties such as fluorophenyl, pyridazin, and naphthalene-2-sulfonamide, offers numerous opportunities for further exploration and development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the discovery and development of novel therapeutics.